1-(Cyclopentylmethylsulfonyl)propan-2-ol
Description
1-(Cyclopentylmethylsulfonyl)propan-2-ol is a sulfonated secondary alcohol characterized by a cyclopentylmethylsulfonyl group attached to the propan-2-ol backbone. Sulfonyl-containing alcohols are often studied for their reactivity, solubility, and biological activity, as seen in compounds like 1-arylsulfanylpropan-2-ols (e.g., 1-[(2,5-dichlorophenyl)sulfanyl]propan-2-ol) .
Properties
IUPAC Name |
1-(cyclopentylmethylsulfonyl)propan-2-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18O3S/c1-8(10)6-13(11,12)7-9-4-2-3-5-9/h8-10H,2-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJALBDXCGWLVCH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CS(=O)(=O)CC1CCCC1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(Cyclopentylmethylsulfonyl)propan-2-ol can be achieved through several methods. One common approach involves the reaction of cyclopentylmethyl sulfone with propan-2-ol under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained.
Industrial Production Methods
In an industrial setting, the production of 1-(Cyclopentylmethylsulfonyl)propan-2-ol may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of advanced catalytic systems and continuous flow reactors to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
1-(Cyclopentylmethylsulfonyl)propan-2-ol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.
Reduction: The sulfonyl group can be reduced to a sulfide under specific conditions.
Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) are often used.
Substitution: Reagents like thionyl chloride (SOCl₂) can be used for substitution reactions.
Major Products Formed
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of sulfides.
Substitution: Formation of various substituted derivatives depending on the reagent used.
Scientific Research Applications
1-(Cyclopentylmethylsulfonyl)propan-2-ol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(Cyclopentylmethylsulfonyl)propan-2-ol involves its interaction with specific molecular targets. The hydroxyl group can participate in hydrogen bonding, while the sulfonyl group can engage in various chemical interactions. These properties make it a versatile compound in different chemical reactions and biological processes.
Comparison with Similar Compounds
The following comparison focuses on structurally related propan-2-ol derivatives from the evidence, highlighting key differences in substituents, synthesis, and applications.
Functional Group Variations
Key Observations :
- Sulfonyl vs.
- Aromatic vs. Alicyclic Substituents : Naphthalenyloxy (Nadolol) and dichlorophenyl groups confer aromaticity, whereas cyclopentylmethyl introduces alicyclic bulk, possibly altering receptor binding profiles .
Structural and Physical Properties
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